Cas no 1219949-57-1 (2-(4-Piperidinyl)ethyl 2-methoxyacetatehydrochloride)

• Product Name: 2-(4-Piperidinyl)ethyl 2-methoxyacetatehydrochloride
• CAS No: 1219949-57-1
• MF: C₁₀H₂₀ClNO₃
• MW: 237.723702430725
• CID: 1076868
• PubChem ID: 56829448
• Update Time: 2025-10-10

2-(4-Piperidinyl)ethyl 2-methoxyacetatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Piperidinyl)ethyl 2-methoxyacetate hydrochloride
• 2-(piperidin-4-yl)ethyl 2-methoxyacetate hydrochloride
• 2-(4-Piperidinyl)ethyl 2-methoxyacetatehydrochloride
• 2-(piperidin-4-yl)ethyl2-methoxyacetatehydrochloride
• AKOS015849198
• 1219949-57-1
• 2-piperidin-4-ylethyl 2-methoxyacetate;hydrochloride

• MDL： MFCD13559685
• Inchi： 1S/C10H19NO3.ClH/c1-13-8-10(12)14-7-4-9-2-5-11-6-3-9;/h9,11H,2-8H2,1H3;1H
• InChI Key： OHYZVVZAQUUBBJ-UHFFFAOYSA-N
• SMILES： Cl.O(C(COC)=O)CCC1CCNCC1

Computed Properties

• Exact Mass: 237.1131712g/mol
• Monoisotopic Mass: 237.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-(4-Piperidinyl)ethyl 2-methoxyacetatehydrochloride

Comprehensive Overview of 2-(4-Piperidinyl)ethyl 2-methoxyacetate hydrochloride (CAS No. 1219949-57-1)

2-(4-Piperidinyl)ethyl 2-methoxyacetate hydrochloride (CAS No. 1219949-57-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its piperidine backbone and methoxyacetate functional group, is widely studied for its potential applications in drug development and biochemical synthesis. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, owing to its unique structural properties.

The compound's hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications. Its molecular structure, which includes a piperidinyl ethyl moiety, allows for versatile reactivity, enabling its use in various chemical transformations. This adaptability has led to its incorporation in the development of novel therapeutic agents, particularly those targeting neurological and metabolic disorders.

In recent years, the demand for 2-(4-Piperidinyl)ethyl 2-methoxyacetate hydrochloride has increased due to its relevance in medicinal chemistry and drug discovery. Scientists are exploring its potential as a building block for central nervous system (CNS) drugs, given the piperidine ring's prevalence in many CNS-active compounds. Additionally, its methoxyacetate group contributes to its pharmacokinetic properties, such as improved bioavailability and metabolic stability.

From a synthetic perspective, the compound's preparation involves straightforward yet efficient steps, often starting from commercially available piperidine derivatives. The introduction of the methoxyacetate group is typically achieved through esterification reactions, followed by salt formation to yield the final hydrochloride product. This synthetic route is scalable, making the compound accessible for both research and larger-scale production.

The growing interest in 2-(4-Piperidinyl)ethyl 2-methoxyacetate hydrochloride is also reflected in its frequent appearance in scientific literature and patent filings. Researchers are investigating its potential as a precursor for GPCR-targeting drugs, given the importance of piperidine-containing compounds in modulating G-protein-coupled receptors. Furthermore, its application in peptide mimetics and small-molecule inhibitors highlights its versatility in modern drug design.

Another area of exploration is the compound's role in prodrug development. The methoxyacetate moiety can serve as a protective group, which can be cleaved under specific physiological conditions to release the active drug. This property is particularly valuable in designing drugs with improved delivery and reduced side effects, aligning with current trends in precision medicine.

In the context of green chemistry, efforts are underway to optimize the synthesis of 2-(4-Piperidinyl)ethyl 2-methoxyacetate hydrochloride using environmentally friendly protocols. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption, addressing the increasing demand for sustainable chemical processes.

For those seeking detailed information about CAS No. 1219949-57-1, it is essential to consult reliable chemical databases and peer-reviewed journals. The compound's physicochemical properties, such as melting point, solubility, and spectral data, are well-documented, facilitating its identification and characterization in various applications.

In summary, 2-(4-Piperidinyl)ethyl 2-methoxyacetate hydrochloride (CAS No. 1219949-57-1) is a compound of significant interest in pharmaceutical and chemical research. Its structural features, synthetic accessibility, and potential applications in drug development make it a valuable asset in the quest for innovative therapeutics. As research progresses, this compound is likely to play an even more prominent role in advancing medicinal chemistry and biochemical engineering.